(S)-Lorglumide (CAS 118919-28-1): A Technical Whitepaper on Chemical Properties, Stability, and Pharmacological Profiling
(S)-Lorglumide (CAS 118919-28-1): A Technical Whitepaper on Chemical Properties, Stability, and Pharmacological Profiling
Executive Summary
(S)-Lorglumide is a highly selective, non-peptidic antagonist of the Cholecystokinin-A (CCK1) receptor. Originally developed to overcome the poor oral bioavailability and rapid proteolytic degradation of early peptide-based CCK antagonists, Lorglumide serves as a critical pharmacological tool for investigating gastrointestinal motility, pancreatic secretion, and tumor proliferation. This whitepaper provides an in-depth analysis of the physicochemical properties, structural stability, and validated experimental methodologies for handling (S)-Lorglumide (CAS 118919-28-1) in preclinical drug development settings.
Chemical Identity and Structural Biology
Unlike endogenous CCK peptides, (S)-Lorglumide is a synthetic glutamic acid derivative. The structural scaffold features a central chiral carbon (the (S)-enantiomer being the active form), a 3,4-dichlorobenzoyl group, and a di-n-pentylamino moiety [5].
Causality in Design: The bulky di-n-pentylamino group provides the necessary lipophilicity to anchor the molecule within the hydrophobic transmembrane pocket of the CCK1 receptor. Simultaneously, the 3,4-dichlorobenzoyl group mimics the spatial orientation and electronegativity of the sulfated tyrosine residue found in endogenous CCK-8, conferring high binding affinity without triggering intrinsic receptor activation [1].
Table 1: Physicochemical Properties of (S)-Lorglumide
| Property | Value |
| CAS Registry Number | 118919-28-1 |
| IUPAC Name | (2S)-4-[(3,4-dichlorobenzoyl)amino]-5-(dipentylamino)-5-oxopentanoic acid |
| Molecular Formula | C22H32Cl2N2O4 |
| Molecular Weight | 459.4 g/mol |
| Primary Target | Cholecystokinin-A (CCK1) Receptor |
| Hydrogen Bond Donors | 2 |
| Hydrogen Bond Acceptors | 4 |
| Rotatable Bonds | 14 |
Mechanism of Action: CCK1 Receptor Antagonism
The CCK1 receptor is a Gq-coupled G-protein coupled receptor (GPCR) predominantly expressed in the gastrointestinal tract and select regions of the central nervous system [2]. Activation by endogenous CCK leads to the stimulation of Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG) [4]. (S)-Lorglumide competitively binds to the orthosteric site of the CCK1 receptor, preventing this signaling cascade and downstream calcium mobilization.
Fig 1. CCK1 receptor signaling pathway and the antagonistic blockade by (S)-Lorglumide.
Stability Profile and Degradation Pathways
Understanding the degradation kinetics of (S)-Lorglumide is paramount for formulation development and in vitro assay design. As a glutamic acid derivative containing two distinct amide bonds, the molecule is susceptible to specific degradation pathways under stress conditions.
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Hydrolytic Degradation: The amide bonds are vulnerable to both acid- and base-catalyzed hydrolysis. Base-catalyzed hydrolysis typically targets the less sterically hindered 3,4-dichlorobenzoyl amide, whereas strong acidic conditions can cleave the di-n-pentylamide bond.
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Oxidative Stability: The tertiary amine nitrogen can undergo N-oxidation in the presence of strong oxidants (e.g., peroxides), forming an N-oxide degradant.
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Photostability: The dichlorophenyl ring is relatively robust, but prolonged exposure to high-intensity UV light can induce dehalogenation.
Causality in Handling: Given its vulnerability to pH extremes, stock solutions of (S)-Lorglumide should be prepared in anhydrous DMSO and diluted into physiologically buffered aqueous solutions (pH 7.4) immediately prior to use. Prolonged storage in unbuffered aqueous media can lead to artifactual degradation, skewing pharmacokinetic or in vitro efficacy data.
Table 2: Forced Degradation Conditions & Expected Outcomes
| Stress Condition | Reagent/Environment | Time/Temp | Expected Degradation Pathway |
| Acidic Hydrolysis | 0.1 N HCl | 24h @ 60°C | Cleavage of the dipentylamide bond |
| Basic Hydrolysis | 0.1 N NaOH | 24h @ 60°C | Cleavage of the dichlorobenzoyl amide bond |
| Oxidative Stress | 3% H2O2 | 24h @ 25°C | N-oxidation of the tertiary amine |
| Photolytic Stress | UV-Vis Light (ICH Q1B) | 1.2M lux hours | Dehalogenation of the dichlorophenyl ring |
Validated Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal controls to verify assay performance and prevent false-positive artifacts.
Fig 2. Workflow for forced degradation and stability-indicating HPLC analysis of (S)-Lorglumide.
Protocol A: Stability-Indicating HPLC-UV Assay for Degradation Kinetics
Objective: To quantify the degradation rate of (S)-Lorglumide under various stress conditions and separate the parent compound from its hydrolytic degradants.
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Preparation of Stock and Working Solutions:
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Step: Dissolve (S)-Lorglumide in anhydrous DMSO to a concentration of 10 mM. Dilute to a 100 µM working concentration using 50 mM Phosphate Buffer (pH 7.4).
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Causality: Initial dissolution in DMSO is required due to the compound's lipophilicity; direct addition to water causes precipitation. The phosphate buffer maintains a stable pH, isolating the variable of interest during forced degradation.
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Execution of Stress Conditions:
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Step: Aliquot the working solution into three vials: (A) Control (4°C), (B) Acid Stress (add HCl to 0.1 N, 60°C), and (C) Base Stress (add NaOH to 0.1 N, 60°C).
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Causality: The 4°C control is essential to establish a baseline and confirm that any observed peak area reduction in stressed samples is due to the stressor, not inherent solvent instability or adsorption to the vial walls.
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Quenching and Internal Standard Addition:
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Step: At predetermined time points (0, 2, 4, 8, 24 h), remove a 100 µL aliquot. Immediately neutralize acidic/basic samples with an equivalent volume of NaOH/HCl. Spike with 10 µL of 50 µM Proglumide (Internal Standard).
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Causality: Immediate neutralization quenches the degradation reaction, preventing further breakdown while the sample waits in the autosampler. The internal standard accounts for any volumetric errors during neutralization or extraction.
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HPLC Analysis:
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Step: Inject 10 µL onto a C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm). Use a gradient mobile phase of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Monitor UV absorbance at 254 nm.
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Causality: The acidic mobile phase keeps the carboxylic acid moiety of Lorglumide protonated, preventing peak tailing. The 254 nm wavelength specifically detects the 3,4-dichlorobenzoyl chromophore, allowing sensitive quantification of the parent compound apart from aliphatic degradation products.
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Protocol B: Intracellular Calcium Mobilization Assay (CCK1 Antagonism)
Objective: To functionally validate the biological activity and stability of a (S)-Lorglumide batch by measuring its ability to inhibit CCK-induced calcium release [3].
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Cell Culture and Dye Loading:
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Step: Seed CCK1-expressing cells (e.g., AR42J pancreatic acinar cells) in a 96-well black, clear-bottom plate. Incubate with 2 µM Fluo-4 AM dye and 2.5 mM Probenecid for 45 minutes at 37°C.
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Causality: Fluo-4 AM is a cell-permeable fluorogenic indicator that exhibits a >100-fold increase in fluorescence upon binding Ca2+, providing a high signal-to-noise ratio. Probenecid inhibits organic anion transporters, preventing the premature efflux of the dye from the cells.
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Compound Pre-incubation:
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Step: Wash cells with HBSS buffer. Add varying concentrations of (S)-Lorglumide (1 nM to 10 µM) and incubate for 15 minutes at room temperature.
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Causality: This pre-incubation period allows the antagonist to reach thermodynamic equilibrium with the CCK1 receptors before the agonist challenge, ensuring accurate IC50 determination.
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Agonist Challenge and Kinetic Reading:
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Step: Place the plate in a fluorescent imaging plate reader (FLIPR). Inject CCK-8 (at its EC80 concentration) and immediately record fluorescence (Ex 488 nm / Em 525 nm) continuously for 120 seconds.
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Causality: GPCR-mediated Ca2+ transients peak rapidly (within 10-20 seconds). Continuous kinetic reading is mandatory to capture the true maximum response (Vmax) rather than an arbitrary endpoint.
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Data Normalization (Self-Validation):
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Step: At the end of the read, inject 1 µM Ionomycin to determine the maximum possible fluorescence ( Fmax ), and 0.1% Triton X-100 with EGTA for minimum fluorescence ( Fmin ). Normalize data as a percentage of the dynamic range.
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Causality: Normalizing to the ionomycin/EGTA dynamic range corrects for well-to-well variations in cell number or dye loading efficiency, ensuring the calculated IC50 is an absolute reflection of receptor antagonism.
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Conclusion
(S)-Lorglumide remains a gold-standard non-peptidic antagonist for the CCK1 receptor. Its glutamic acid-derived structure offers significant advantages in stability over endogenous peptides, yet it requires careful handling to prevent hydrolytic degradation of its amide bonds. By employing rigorous, self-validating analytical and biological protocols, researchers can ensure the integrity of (S)-Lorglumide in complex pharmacological assays.
References
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Nonpeptidic Ligands for Peptide-Activated G Protein-Coupled Receptors ACS Publications URL:[Link]
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Safety and Pharmacokinetic Assessment of Oral Proglumide in Those with Hepatic Impairment PMC (PubMed Central) URL:[Link]
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Gastrointestinal cholecystokinin signaling pathway drugs modulate osteogenic/cementogenic differentiation of human periodontal ligament stem cells ResearchGate URL:[Link]
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lorglumide | Ligand page IUPHAR/BPS Guide to PHARMACOLOGY URL:[Link]
